(3-Amino-1-methyl-propyl)-methyl-phosphinic acid
Cat. No. B8551636
M. Wt: 151.14 g/mol
InChI Key: CCFBFTKQKRGULP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05567840
Procedure details
A solution of 21.5 g of isobutyl P-(4-aminobut-2-yl)-P-methyl-phosphinate in 80 ml of 36% aqueous hydrochloric acid is heated to reflux for a period of 10 hours. The reaction mixture is then allowed to cool to room temperature, concentrated under reduced pressure, and co-evaporated twice with 100 ml of water. The crude material is dissolved in water, washed with chloroform, and the aqueous layer treated with activated charcoal. The aqueous solution is filtered hot, evaporated to dryness, the crude product is dissolved in 50 ml of methanol and treated with 1-2 ml of propylene oxide. The hygroscopic solid is filtered and triturated with acetone. After drying, P-(4-aminobut-2-yl)-P-methyl-phosphinic acid is obtained as a hygroscopic solid, m.p. 68°-75°, 3P-NMR spectrum: δ=+46.5 ppm (D2O).
Name
isobutyl P-(4-aminobut-2-yl)-P-methyl-phosphinate
Quantity
21.5 g
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_CXSMILES
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[NH2:1][CH2:2][CH2:3][CH:4]([P:6]([CH3:13])(=[O:12])[O:7]CC(C)C)[CH3:5]>Cl>[NH2:1][CH2:2][CH2:3][CH:4]([P:6]([CH3:13])(=[O:7])[OH:12])[CH3:5]
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Inputs
Step One
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Name
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isobutyl P-(4-aminobut-2-yl)-P-methyl-phosphinate
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Quantity
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21.5 g
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Type
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reactant
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Smiles
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NCCC(C)P(OCC(C)C)(=O)C
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Name
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Quantity
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80 mL
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Type
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solvent
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Smiles
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Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux for a period of 10 hours
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Duration
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10 h
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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The crude material is dissolved in water
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WASH
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Type
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WASH
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Details
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washed with chloroform
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ADDITION
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Type
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ADDITION
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Details
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the aqueous layer treated with activated charcoal
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FILTRATION
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Type
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FILTRATION
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Details
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The aqueous solution is filtered hot
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated to dryness
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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the crude product is dissolved in 50 ml of methanol
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ADDITION
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Type
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ADDITION
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Details
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treated with 1-2 ml of propylene oxide
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FILTRATION
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Type
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FILTRATION
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Details
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The hygroscopic solid is filtered
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CUSTOM
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Type
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CUSTOM
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Details
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triturated with acetone
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CUSTOM
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Type
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CUSTOM
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Details
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After drying
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Outcomes
Product
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Name
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Type
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product
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Smiles
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NCCC(C)P(O)(=O)C
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Name
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Type
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product
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Smiles
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
